Cas no 89533-28-8 (4-Amino-2-(methylthio)pyrimidine-5-carboxamide)

• Product Name: 4-Amino-2-(methylthio)pyrimidine-5-carboxamide
• CAS No: 89533-28-8
• MF: C₆H₈N₄OS
• MW: 184.218918800354
• MDL: MFCD00126685
• CID: 726991
• Update Time: 2026-04-29

4-Amino-2-(methylthio)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(methylthio)pyrimidine-5-carboxamide
• 4-amino-2-methylsulfanylpyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide,4-amino-2-(methylthio)-
• 2-Methylthio-4-amino-5-carboxamido-pyrimidin
• 4-Amino-2-methylmercapto-5-carbamoyl-pyrimidin
• 4-Amino-2-methylmercapto-pyrimidin
• 4-amino-2-methylsulfanyl-pyrimidine-5-carboxylic acid amide
• 4-amino-2-methylthiopyrimidine-5-carboxamide

• MDL： MFCD00126685
• Inchi： InChI=1S/C6H8N4OS/c1-12-6-9-2-3(5(8)11)4(7)10-6/h2H,1H3,(H2,8,11)(H2,7,9,10)
• InChI Key： AONIFFIPDOWSDB-UHFFFAOYSA-N
• SMILES： CSC1=NC=C(C(N)=O)C(N1)=N

Computed Properties

• Exact Mass: 184.04200
• Monoisotopic Mass: 184.041882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Experimental Properties

• Density: 1.45
• Melting Point: 250°C (dec.)
• Boiling Point: 421.2°C at 760 mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.664
• PSA: 120.19000
• LogP: 1.16110

4-Amino-2-(methylthio)pyrimidine-5-carboxamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Amino-2-(methylthio)pyrimidine-5-carboxamide

Recent Advances in the Study of 4-Amino-2-(methylthio)pyrimidine-5-carboxamide (CAS: 89533-28-8)

4-Amino-2-(methylthio)pyrimidine-5-carboxamide (CAS: 89533-28-8) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of antiviral and anticancer agents. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, efficacy, and future directions for research.

The synthesis of 4-Amino-2-(methylthio)pyrimidine-5-carboxamide has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that utilizes catalytic hydrogenation under mild conditions, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, revealing its suitability for oral administration in potential therapeutic applications.

In terms of biological activity, 4-Amino-2-(methylthio)pyrimidine-5-carboxamide has shown promising results as an inhibitor of viral replication. A 2022 study in Antiviral Research highlighted its efficacy against RNA viruses, including SARS-CoV-2, by targeting the viral RNA-dependent RNA polymerase (RdRp). The compound exhibited a low IC50 value (2.3 μM) in vitro, suggesting potent antiviral activity. Furthermore, molecular docking studies revealed strong binding interactions with the RdRp active site, providing a structural basis for its inhibitory effects.

Beyond its antiviral potential, this compound has also been explored for its anticancer properties. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that 4-Amino-2-(methylthio)pyrimidine-5-carboxamide can induce apoptosis in certain cancer cell lines, particularly those with dysregulated pyrimidine metabolism. The study identified the compound's ability to interfere with nucleotide biosynthesis, leading to cell cycle arrest and programmed cell death. These findings open new avenues for developing targeted therapies for cancers reliant on pyrimidine salvage pathways.

Despite these promising results, challenges remain in the clinical translation of 4-Amino-2-(methylthio)pyrimidine-5-carboxamide. Pharmacokinetic studies indicate moderate bioavailability and rapid clearance in animal models, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Additionally, comprehensive toxicity profiles are yet to be established, which will be critical for advancing the compound into human trials.

In conclusion, 4-Amino-2-(methylthio)pyrimidine-5-carboxamide (CAS: 89533-28-8) represents a versatile scaffold with significant potential in antiviral and anticancer drug development. Recent advancements in synthesis, mechanistic understanding, and preclinical efficacy underscore its value as a candidate for further investigation. Future research should focus on optimizing its pharmacokinetic properties and evaluating its safety in vivo to pave the way for clinical applications.